![molecular formula C14H22N2O3 B583883 (R)-Atenolol-d7 CAS No. 1309283-25-7](/img/structure/B583883.png)
(R)-Atenolol-d7
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“®-Atenolol-d7” is a product intended for research use only. It has a molecular formula of C14H22N2O3 and a molecular weight of 273.384 .
Molecular Structure Analysis
The molecular structure of “®-Atenolol-d7” is represented by the formula C14H22N2O3. The ChemSpider database provides a detailed molecular structure of Atenolol, which is similar to “®-Atenolol-d7” but without the deuterium (D) atoms .Physical And Chemical Properties Analysis
“®-Atenolol-d7” has a molecular weight of 273.37900 . Other physical and chemical properties such as density, boiling point, and flash point are not available in the search results .Scientific Research Applications
- Research Applications : Investigate its effects on cardiac remodeling, receptor binding kinetics, and long-term outcomes in heart failure patients .
- Quantitative Analysis : LC-MS/MS techniques quantify its levels in biological samples, aiding pharmacokinetic studies .
- Enantiopure Compounds : Researchers explore its utility in creating enantiomerically pure molecules .
- Nanocrystals : Incorporating ®-Atenolol-d7 into nanocrystals enhances drug stability, solubility, and targeted delivery .
- Surface Functionalization : Researchers modify nanocrystal surfaces with ®-Atenolol-d7 for specific interactions with biological receptors .
- Tracing Environmental Contaminants : ®-Atenolol-d7 acts as a tracer to study the fate, transport, and persistence of pharmaceuticals in aquatic ecosystems .
- Biodegradation Studies : Investigate its microbial degradation pathways in soil and water .
Cardiovascular Pharmacology
Pharmacokinetics and Metabolism
Enantioselective Synthesis
Nanomedicine and Drug Delivery
Ecotoxicology and Environmental Monitoring
Clinical Trials Acceleration
Safety and Hazards
properties
IUPAC Name |
2-[4-[(2R)-3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-2-hydroxypropoxy]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3/c1-10(2)16-8-12(17)9-19-13-5-3-11(4-6-13)7-14(15)18/h3-6,10,12,16-17H,7-9H2,1-2H3,(H2,15,18)/t12-/m1/s1/i1D3,2D3,10D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
METKIMKYRPQLGS-FSJJVVIYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC(COC1=CC=C(C=C1)CC(=O)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])(C([2H])([2H])[2H])NC[C@H](COC1=CC=C(C=C1)CC(=O)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.38 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Atenolol-d7 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.